5,5-dimethyl-2-[(4-methylsulfanylanilino)methylidene]cyclohexane-1,3-dione

• IUPAC Name: 5,5-dimethyl-2-[(4-methylsulfanylanilino)methylidene]cyclohexane-1,3-dione
• InChI: InChI=1S/C16H19NO2S/c1-16(2)8-14(18)13(15(19)9-16)10-17-11-4-6-12(20-3)7-5-11/h4-7,10,17H,8-9H2,1-3H3
• InChI Key: SROIEGZSISUDLM-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=O)C(=CNC2=CC=C(C=C2)SC)C(=O)C1)C
• Molecular Formula: C16H19NO2S
• Molecular Weight: 289.4 g/mol

Description

The compound with the identifier “5,5-dimethyl-2-[(4-methylsulfanylanilino)methylidene]cyclohexane-1,3-dione” is a chemical substance that has garnered interest in various scientific fields. This compound is known for its unique chemical structure and properties, making it a subject of study in chemistry, biology, and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5,5-dimethyl-2-[(4-methylsulfanylanilino)methylidene]cyclohexane-1,3-dione involves specific chemical reactions and conditions. The preparation methods typically include the use of protective groups, halogenated hydrocarbons, and catalysts. For instance, one method involves using N-protective indole and halogenated hydrocarbons, followed by a C-H alkylation reaction under the action of a manganese catalyst and magnesium metal .

Industrial Production Methods: Industrial production of this compound may involve large-scale chemical reactions with optimized conditions to ensure high yield and purity. The exact industrial methods can vary depending on the desired application and the scale of production.

Chemical Reactions Analysis

Types of Reactions: 5,5-dimethyl-2-[(4-methylsulfanylanilino)methylidene]cyclohexane-1,3-dione undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s structure and properties for different applications.

Common Reagents and Conditions: Common reagents used in the reactions involving this compound include oxidizing agents, reducing agents, and halogenated compounds. The reaction conditions, such as temperature, pressure, and pH, are carefully controlled to achieve the desired outcomes.

Major Products Formed: The major products formed from the reactions of this compound depend on the specific reagents and conditions used

Scientific Research Applications

5,5-dimethyl-2-[(4-methylsulfanylanilino)methylidene]cyclohexane-1,3-dione has a wide range of scientific research applications. In chemistry, it is used as a building block for synthesizing more complex molecules. In biology, it may be studied for its potential effects on biological systems and its interactions with biomolecules. In medicine, this compound could be investigated for its therapeutic potential, while in industry, it might be used in the development of new materials or chemical processes .

Mechanism of Action

The mechanism of action of 5,5-dimethyl-2-[(4-methylsulfanylanilino)methylidene]cyclohexane-1,3-dione involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds: Similar compounds to 5,5-dimethyl-2-[(4-methylsulfanylanilino)methylidene]cyclohexane-1,3-dione include other indole derivatives and halogenated hydrocarbons. These compounds share structural similarities and may undergo similar chemical reactions.

Uniqueness: What sets this compound apart from similar compounds is its specific chemical structure and the unique properties that arise from it. This uniqueness makes it a valuable compound for various scientific and industrial applications .